Cas no 1361901-26-9 (4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1361901-26-9
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932239
• Update Time: 2025-05-26

4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-7-4(3-15)2-5(9(12,13)14)16-6(7)8(10)11/h2,8H,3,15H2,1H3
• InChI Key： VZJKZDZBLPKAKI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C=C(C(F)(F)F)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1361901-26-9)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1361901-26-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms in 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing compounds, as evidenced by the rising number of FDA-approved drugs featuring fluorinated motifs.

From a synthetic chemistry perspective, the methoxy and aminomethyl functional groups in this compound offer versatile handles for further derivatization. This flexibility is particularly valuable in parallel synthesis and combinatorial chemistry, where rapid access to diverse molecular libraries is essential. The compound's CAS No. 1361901-26-9 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent analyses for researchers worldwide.

The agrochemical sector has shown particular interest in pyridine-based compounds like this one, owing to their potential as novel pesticide scaffolds. With increasing global focus on sustainable agriculture and environmentally friendly crop protection solutions, the development of new active ingredients with improved selectivity and lower environmental impact has become paramount. The structural features of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine may contribute to these desirable properties.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's identity and quality, especially when used as a reference standard or building block in sensitive applications. The trifluoromethyl group in particular produces distinctive signals in 19F NMR, serving as a valuable diagnostic tool for structural verification.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access fluorinated pyridines like this compound. Recent advances in catalytic fluorination and flow chemistry techniques may offer more efficient and environmentally benign approaches to its production. This aligns with the pharmaceutical industry's growing emphasis on process intensification and waste reduction in active pharmaceutical ingredient (API) manufacturing.

The stability profile of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine under various conditions is an important consideration for its handling and storage. While specific stability data may vary depending on formulation, proper storage in anhydrous conditions at controlled temperatures is generally recommended to maintain the compound's integrity over extended periods.

From a regulatory standpoint, compounds like CAS No. 1361901-26-9 require careful documentation and tracking throughout the supply chain. The increasing global harmonization of chemical registration requirements underscores the importance of maintaining comprehensive safety data and handling procedures for such specialized intermediates.

Looking ahead, the continued exploration of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine and related structures is expected to yield novel applications in both human health and agricultural science. Its unique combination of functional groups positions it as a promising scaffold for the development of next-generation therapeutic agents and crop protection solutions, particularly in areas requiring targeted molecular design and structure-activity optimization.